Cas no 1501505-25-4 (2-(3-amino-1-hydroxypropyl)-5-chlorophenol)

• Product Name: 2-(3-amino-1-hydroxypropyl)-5-chlorophenol
• CAS No: 1501505-25-4
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 6510532
• PubChem ID: 82608022
• Update Time: 2025-05-28

2-(3-amino-1-hydroxypropyl)-5-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-1-hydroxypropyl)-5-chlorophenol
• EN300-1980003
• 1501505-25-4

• Inchi： 1S/C9H12ClNO2/c10-6-1-2-7(9(13)5-6)8(12)3-4-11/h1-2,5,8,12-13H,3-4,11H2
• InChI Key： NRCQUWOUBHPWQU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)O)C(CCN)O

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 2-(3-amino-1-hydroxypropyl)-5-chlorophenol

Recent Advances in the Study of 2-(3-amino-1-hydroxypropyl)-5-chlorophenol (CAS: 1501505-25-4)

The compound 2-(3-amino-1-hydroxypropyl)-5-chlorophenol (CAS: 1501505-25-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the recent advancements related to this compound.

Recent investigations into 2-(3-amino-1-hydroxypropyl)-5-chlorophenol have highlighted its role as a potential modulator of specific biochemical pathways. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity and purity. Furthermore, computational modeling studies have provided insights into its binding affinity with target proteins, suggesting its utility in drug design and development. These findings underscore the compound's relevance in the context of precision medicine and targeted therapies.

In addition to its structural and mechanistic studies, the pharmacological evaluation of 2-(3-amino-1-hydroxypropyl)-5-chlorophenol has revealed its efficacy in preclinical models. Recent in vitro and in vivo studies have demonstrated its ability to inhibit key enzymes involved in inflammatory and oxidative stress pathways. These results position the compound as a potential candidate for the treatment of chronic inflammatory diseases and neurodegenerative disorders. However, further studies are required to assess its safety profile and pharmacokinetic properties in human subjects.

The synthesis of 2-(3-amino-1-hydroxypropyl)-5-chlorophenol has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and scalability, addressing previous challenges in its production. Green chemistry approaches, such as catalytic asymmetric synthesis, have been employed to enhance the efficiency and sustainability of the synthesis process. These advancements are critical for facilitating the compound's transition from laboratory-scale production to industrial applications.

Looking ahead, the potential applications of 2-(3-amino-1-hydroxypropyl)-5-chlorophenol extend beyond its current therapeutic prospects. Emerging research suggests its utility in combination therapies, where it may synergize with other bioactive compounds to enhance treatment outcomes. Additionally, its role in diagnostic imaging and biomarker development is being explored, highlighting its versatility in the biomedical field. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical practice.

In conclusion, the recent studies on 2-(3-amino-1-hydroxypropyl)-5-chlorophenol (CAS: 1501505-25-4) have significantly advanced our understanding of its chemical, biological, and pharmacological properties. While challenges remain in its development and commercialization, the compound holds considerable promise for addressing unmet medical needs. Continued research and innovation will be essential to fully realize its potential in the pharmaceutical and biotechnology sectors.